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Compound of Interest

Compound Name: Auristatin23

Cat. No.: B13652461 Get Quote

Auristatins are highly potent cytotoxic agents that require stringent handling and disposal

procedures to ensure personnel safety and environmental protection.[1][2] As antineoplastic

compounds, they are classified as hazardous waste and must be managed according to

specific protocols.[3][4][5]

This guide provides essential, step-by-step instructions for the proper disposal of Auristatin and

materials contaminated with it. Adherence to these procedures is critical to mitigate the risks

associated with these toxic compounds.

Hazard Classification and Safety Data
Given their cytotoxic nature, Auristatins and their derivatives are classified under several

hazard categories. The following table summarizes the key hazard information based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H300 Fatal if swallowed.[6][7]

Acute Toxicity, Inhalation H330 Fatal if inhaled.[6][7]

Germ Cell Mutagenicity H340
May cause genetic defects.[6]

[7]

Reproductive Toxicity H360 / H361

May damage fertility or the

unborn child, or is suspected

of doing so.[6][7][8]

Specific Target Organ Toxicity H372

Causes damage to organs

through prolonged or repeated

exposure.[6][7][8]

Skin Irritation H315 Causes skin irritation.[6]

Eye Irritation H319
Causes serious eye irritation.

[6]

Aquatic Hazard (Chronic) H412
Harmful to aquatic life with

long lasting effects.[1][6]

Personal Protective Equipment (PPE)
When handling Auristatin or its contaminated waste, it is mandatory to wear appropriate

Personal Protective Equipment (PPE) to prevent exposure.[1][9]

Gloves: Wear double chemotherapy-grade nitrile gloves.[4]

Gown: A long-sleeved, impermeable gown should be worn.[10]

Eye Protection: Use safety goggles or a face shield.[1][10]

Respiratory Protection: In case of inadequate ventilation or when handling powders, a

suitable respirator is required.[1]

Step-by-Step Disposal Protocol
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The disposal of Auristatin-contaminated waste must follow the established guidelines for

cytotoxic or chemotherapeutic waste. This involves proper segregation, packaging, and

labeling before final disposal by a licensed service.[1][3]

Step 1: Waste Segregation

Proper segregation of waste at the source is the first critical step. Cytotoxic waste is typically

categorized as "trace" or "bulk" waste.[1]

Bulk Contaminated Waste: This includes unused or expired Auristatin, solutions with

concentrations greater than 3%, and materials heavily saturated with the compound.[1] This

is considered hazardous chemical waste.[11]

Trace Contaminated Waste: This consists of items with residual amounts of the compound

(typically less than 3% of the original volume).[1] Examples include empty vials, gloves,

gowns, absorbent pads, and other disposable lab supplies.[1][4]

Sharps Waste: Needles, scalpels, and other sharp objects contaminated with Auristatin must

be segregated into designated sharps containers.[1][12]

Step 2: Packaging and Labeling

Each waste stream must be placed in specific, clearly labeled, leak-proof, and puncture-

resistant containers.[1][12]

Bulk Waste: Place in a designated black, leak-proof, and puncture-resistant container. The

container must be clearly labeled as "Bulk Chemotherapy Waste" or "Cytotoxic Waste" with

the appropriate hazard symbols.[1][4]

Trace Waste: Collect in a designated yellow, puncture-resistant container or a thick plastic

bag, clearly labeled as "Trace Chemotherapy Waste" or "Trace Cytotoxic Waste."[1][3][13]

Sharps Waste: Immediately dispose of any contaminated sharps into a rigid, puncture-proof

sharps container, often with a purple lid to indicate cytotoxic contamination.[1][13] Do not

recap needles.[12]

Step 3: Spill Management
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In the event of a spill, evacuate the area and ensure only trained personnel with appropriate

PPE handle the cleanup.[1]

Contain the spill using an absorbent material like diatomite or a universal binder.[14]

Decontaminate the surfaces by scrubbing with alcohol.[14]

Collect all cleanup materials and contaminated absorbents and dispose of them as bulk

cytotoxic waste.[14]

Step 4: Final Disposal

All categories of waste contaminated with Auristatin must be disposed of through a licensed

hazardous waste disposal service.[1]

The universally recommended method for the final destruction of cytotoxic waste is high-

temperature incineration.[1][14]

Never dispose of Auristatin waste in regular trash, biohazard bags, or down the drain.[3]

Ensure all waste is accompanied by a hazardous waste consignment note as required by

regulations.[1][13]

Store sealed waste containers in a secure, designated area while awaiting pickup by the

environmental health and safety (EHS) department or a certified waste transporter.[14]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Auristatin-

contaminated materials.
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Step 1: Waste Generation & Segregation

Step 2: Packaging & Labeling

Step 3: Storage & Collection

Step 4: Final Disposal
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Caption: Disposal workflow for Auristatin-contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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